Cas no 2228614-61-5 (1-fluoro-3-methoxy-5-methyl-2-(2-nitroethyl)benzene)

• Product Name: 1-fluoro-3-methoxy-5-methyl-2-(2-nitroethyl)benzene
• CAS No: 2228614-61-5
• MF: C₁₀H₁₂FNO₃
• MW: 213.205586433411
• CID: 5856569
• PubChem ID: 165846234
• Update Time: 2025-05-28

1-fluoro-3-methoxy-5-methyl-2-(2-nitroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-methoxy-5-methyl-2-(2-nitroethyl)benzene
• EN300-1734040
• 2228614-61-5

• Inchi： 1S/C10H12FNO3/c1-7-5-9(11)8(3-4-12(13)14)10(6-7)15-2/h5-6H,3-4H2,1-2H3
• InChI Key： PQUMRBAIWDOGPF-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(=C1CC[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 213.08012141g/mol
• Monoisotopic Mass: 213.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55Ų

Additional information on 1-fluoro-3-methoxy-5-methyl-2-(2-nitroethyl)benzene

Recent Advances in the Study of 1-Fluoro-3-methoxy-5-methyl-2-(2-nitroethyl)benzene (CAS: 2228614-61-5)

1-Fluoro-3-methoxy-5-methyl-2-(2-nitroethyl)benzene (CAS: 2228614-61-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique fluorinated and nitroethyl-substituted benzene ring, has shown promise in various applications, including drug discovery and medicinal chemistry. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a subject of interest for researchers aiming to develop novel therapeutic agents.

The synthesis of 1-fluoro-3-methoxy-5-methyl-2-(2-nitroethyl)benzene has been optimized in recent years, with researchers employing advanced catalytic methods to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to achieve high selectivity and efficiency in the synthesis of this compound. The study highlighted the importance of the nitroethyl group in facilitating subsequent functionalization, which is critical for the development of derivatives with enhanced biological activity.

In terms of biological applications, 1-fluoro-3-methoxy-5-methyl-2-(2-nitroethyl)benzene has been investigated for its potential as a building block in the design of enzyme inhibitors. A recent preprint on bioRxiv reported that derivatives of this compound exhibit inhibitory activity against certain kinases involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to identify key structural features that contribute to binding affinity, providing a foundation for further optimization.

Another area of interest is the compound's role in prodrug development. Researchers have explored its utility as a nitroreductase-activated prodrug, leveraging the nitroethyl moiety for targeted drug release in hypoxic environments, such as tumor tissues. A 2024 paper in Chemical Communications detailed the design of such prodrugs, demonstrating their selective cytotoxicity in cancer cell lines under low oxygen conditions. This approach holds promise for improving the therapeutic index of anticancer agents.

Despite these advancements, challenges remain in the large-scale production and stability of 1-fluoro-3-methoxy-5-methyl-2-(2-nitroethyl)benzene. Recent efforts have focused on addressing these issues through the development of novel protective groups and stabilization techniques. For instance, a study in Organic Process Research & Development proposed the use of silica-based matrices to enhance the compound's shelf life, which could facilitate its broader adoption in pharmaceutical manufacturing.

In conclusion, 1-fluoro-3-methoxy-5-methyl-2-(2-nitroethyl)benzene (CAS: 2228614-61-5) represents a versatile and valuable compound in chemical biology and drug discovery. Ongoing research continues to uncover its potential in various therapeutic applications, from enzyme inhibition to prodrug development. Future studies are expected to further elucidate its mechanisms of action and explore its utility in combination therapies, paving the way for innovative treatments in the biomedical field.